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Compound of Interest

Compound Name: Amino-PEG1-C2-acid

Cat. No.: B1664896 Get Quote

Technical Support Center: Amino-PEG1-C2-acid
Welcome to the technical support center for Amino-PEG1-C2-acid. This resource is designed

for researchers, scientists, and drug development professionals to provide clear, actionable

guidance for consistent and successful experimental outcomes. Here you will find

troubleshooting guides and frequently asked questions (FAQs) to address specific issues you

may encounter.

Frequently Asked Questions (FAQs)
Q1: What is Amino-PEG1-C2-acid and what are its primary applications?

A1: Amino-PEG1-C2-acid is a short, hydrophilic, bifunctional linker molecule. It possesses a

primary amine (-NH2) group and a carboxylic acid (-COOH) group at opposite ends of a short

polyethylene glycol (PEG) spacer. This structure makes it an ideal crosslinker for a variety of

bioconjugation applications, including:

PROTAC® Development: It is frequently used as a linker to connect a target protein binder

and an E3 ligase ligand in Proteolysis Targeting Chimeras (PROTACs).[1][2]

Antibody-Drug Conjugates (ADCs): It can be used to attach cytotoxic drugs to antibodies.[3]

Peptide Synthesis and Modification: It can be incorporated into peptides to add a flexible,

hydrophilic spacer.[4][5]
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Nanoparticle Functionalization: Its functional groups allow for the surface modification of

nanoparticles.[6]

Small Molecule Conjugation: It can be used to link various small molecules for diverse

research purposes.[7]

Q2: What are the key chemical properties of Amino-PEG1-C2-acid?

A2: The key properties are summarized in the table below.

Property Value

Molecular Formula C5H11NO3

Molecular Weight 133.15 g/mol [2]

CAS Number 144942-89-2

Appearance White to off-white solid

Solubility
Soluble in water and DMF; sparingly soluble in

DMSO.[8]

Q3: How should I store and handle Amino-PEG1-C2-acid?

A3: To ensure the stability and reactivity of Amino-PEG1-C2-acid, it is crucial to follow proper

storage and handling procedures.

Condition Recommendation

Long-term Storage
Store at -20°C, protected from light and

moisture.[8]

Short-term Storage Can be kept at 4°C for short periods.[1]

Handling

Before use, allow the vial to equilibrate to room

temperature before opening to prevent moisture

condensation, which can lead to hydrolysis. For

preparing stock solutions, use anhydrous

solvents like DMF or DMSO.
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Troubleshooting Guides
This section addresses common problems encountered during experiments with Amino-PEG1-
C2-acid in a question-and-answer format.

Low Reaction Yield
Q4: I am experiencing a low yield in my conjugation reaction. What are the potential causes

and how can I improve it?

A4: Low reaction yield is a common issue that can stem from several factors. Below is a

systematic guide to troubleshooting this problem.

Troubleshooting Low Yield
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Low Reaction Yield

Suboptimal pH Inactive Reagents Incorrect Molar Ratio Inefficient Purification

Check and adjust buffer pH.
- EDC/NHS: pH 4.5-6.0 for activation,

pH 7.2-8.0 for amine coupling.
- NHS ester: pH 7.2-8.5.

Use fresh EDC and NHS.
Store Amino-PEG1-C2-acid properly.

Optimize molar ratio of linker to substrate.
Start with a 5-20 fold molar excess of the linker.

Select appropriate purification method.
(e.g., SEC, RP-HPLC, Dialysis)

Activation Step (pH 4.5-6.0)
Coupling Step (pH 7.2-8.0) Quenching & Purification

Amino-PEG1-C2-acid
+

EDC + NHS
in MES Buffer

Add Protein
in PBS Buffer

15-30 min activation Incubate 2h at RT
or overnight at 4°C

Quench with Hydroxylamine
or Tris Buffer

Purify Conjugate
(SEC or Dialysis)

Coupling Reaction (pH 7.2-8.5)
Quenching & Purification

Amino-PEG1-C2-acid
+

NHS-activated Molecule
in PBS or Bicarbonate Buffer

Incubate 1-2h at RT Quench with Tris
or Glycine Buffer

Purify Conjugate
(RP-HPLC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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